Cas no 75390-11-3 (3-ethyl-6-oxa-3-azabicyclo3.1.0hexane)

• Product Name: 3-ethyl-6-oxa-3-azabicyclo3.1.0hexane
• CAS No: 75390-11-3
• MF: C₆H₁₁NO
• MW: 113.158
• CID: 3029865
• Update Time: 2025-06-12

3-ethyl-6-oxa-3-azabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-3-azabicyclo[3.1.0]hexane, 3-ethyl-
• 3-ethyl-6-oxa-3-azabicyclo3.1.0hexane

Additional information on 3-ethyl-6-oxa-3-azabicyclo3.1.0hexane

Comprehensive Overview of 3-ethyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 75390-11-3)

3-ethyl-6-oxa-3-azabicyclo[3.1.0]hexane (CAS No. 75390-11-3) is a bicyclic organic compound featuring a unique fusion of oxygen and nitrogen heterocycles. Its molecular structure combines an oxa (oxygen-containing) and aza (nitrogen-containing) bridge within a compact bicyclo[3.1.0]hexane framework, making it a subject of interest in pharmaceutical and agrochemical research. The compound's ethyl substitution at the 3-position further enhances its potential as a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-ethyl-6-oxa-3-azabicyclo[3.1.0]hexane has surged due to their applications in drug discovery and material science. Researchers are actively exploring its role in designing bioactive molecules, particularly for targeting neurological and metabolic pathways. The compound's rigid bicyclic structure offers steric constraints that can improve binding affinity to biological targets, a feature highly sought after in medicinal chemistry.

The synthesis of CAS No. 75390-11-3 typically involves cyclization strategies, such as intramolecular nucleophilic substitution or photochemical reactions, to construct its strained ring system. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing challenges associated with its complex stereochemistry. These innovations align with the growing industry focus on green chemistry and sustainable production methods.

From an analytical perspective, 3-ethyl-6-oxa-3-azabicyclo[3.1.0]hexane is characterized using techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Its spectral data reveals distinct peaks corresponding to the oxa-aza bridge and ethyl group, aiding in quality control during industrial-scale manufacturing. Such precision is critical for compliance with pharmaceutical regulations and Good Manufacturing Practices (GMP).

Beyond pharmaceuticals, this compound has garnered attention in material science for developing polymers with enhanced thermal stability. Its bicyclic scaffold can serve as a monomer to create high-performance resins or coatings, responding to the market's need for advanced materials in electronics and aerospace. This dual applicability underscores its interdisciplinary value.

Frequently asked questions about 75390-11-3 include inquiries about its solubility (typically soluble in polar organic solvents), storage conditions (recommended under inert atmosphere), and scalability of synthesis. These practical considerations reflect user concerns about handling and commercial viability. Additionally, computational studies using molecular docking tools have predicted its potential interactions with enzymes, fueling further experimental validation.

In summary, 3-ethyl-6-oxa-3-azabicyclo[3.1.0]hexane exemplifies how structural ingenuity drives innovation across industries. As research continues to uncover its untapped potential, this compound remains a compelling case study in the convergence of organic synthesis, drug development, and material engineering.